Cas no 19184-65-7 (Pentaerythritol Monobromohydrin)

Pentaerythritol Monobromohydrin is a brominated derivative of pentaerythritol, characterized by its versatile reactivity due to the presence of both hydroxyl and bromine functional groups. This compound is primarily utilized as an intermediate in organic synthesis, particularly in the production of flame retardants, pharmaceuticals, and specialty polymers. Its stable tetrahedral structure enhances its suitability for cross-linking applications, while the bromine moiety facilitates further functionalization. The compound exhibits good thermal stability and solubility in common organic solvents, making it a practical choice for controlled reactions. Its balanced reactivity and structural properties contribute to its utility in high-performance material synthesis.
Pentaerythritol Monobromohydrin structure
19184-65-7 structure
Product Name:Pentaerythritol Monobromohydrin
CAS No:19184-65-7
MF:C5H11BrO3
MW:199.043041467667
MDL:MFCD00135306
CID:166359
PubChem ID:87954
Update Time:2025-06-09

Pentaerythritol Monobromohydrin Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanediol,2-(bromomethyl)-2-(hydroxymethyl)-
    • 2-(Bromomethyl)-2-(hydroxymethyl)-1,3-propanediol
    • 2-(BROMOMETHYL)-2-(HYDROXYMETHYL)PROPANE-1,3-DIOL
    • Pentaerythritol Monobromohydrin
    • 1,3-Propanediol,2-(bromomethyl)-2-(hydroxymethyl)
    • 2-(3-ETHYNYL-PHENYL)-1,3-DIOXO-2,3-DIHYDRO-1H-ISOINDOLE-5-CARBOXYLIC ACID
    • 2-(bromomethyl)-2-(hydroxymethy)propane-1,3-diol
    • 2,2-bis(hydroxymethyl)-3-hydroxypropyl bromide
    • 2-bromomethyl-2-hydroxymethyl-1,3-propandiol
    • 2-bromomethyl-2-hydroxymethyl-propane-1,3-diol
    • monobromoneopentyltriol
    • Tris(hydroxymethyl)(bromomethyl)methane
    • 2-(bromomethyl)-2-(hydroxymethyl)-3-propanediol
    • NSC 151735
    • Pentaerythritol monobromide
    • 2-Bromoethylidynetrimethanol
    • 2-Bromoethylidynetrismethanol
    • 2,2-Bis(hydroxymethyl)-3-bromopropan-1-ol
    • 3-Propanediol,2-(bromomethyl)-2-(hydroxymethyl)-1
    • J-012403
    • 2-(Bromomethyl)-2-(hydroxymethyl)-1,3-propanediol #
    • MFCD00135306
    • 1, 2-(bromomethyl)-2-(hydroxymethyl)-
    • B4057
    • NS00026256
    • A813528
    • 1,3-Propanediol, 2-(bromomethyl)-2-(hydroxymethyl)-
    • 19184-65-7
    • NSC151735
    • 2-bromomethyl-2-hydroxymethyl-1,3-propanediol
    • SY051015
    • T70490
    • FT-0637806
    • SCHEMBL229830
    • EINECS 242-863-8
    • 2-(bromomethyl)-2-(hydroxymethyl)-propane-1,3-diol
    • EN300-253697
    • SB83879
    • AKOS024355112
    • CS-0079598
    • HC3TKC3RXC
    • NSC-151735
    • DTXSID9066461
    • CS-15963
    • DB-004582
    • MDL： MFCD00135306
    • Inchi： 1S/C5H11BrO3/c6-1-5(2-7,3-8)4-9/h7-9H,1-4H2
    • InChI Key： MMHHBAUIJVTLFZ-UHFFFAOYSA-N
    • SMILES： BrCC(CO)(CO)CO

Computed Properties

  • Exact Mass: 197.98900
  • Monoisotopic Mass: 197.989157
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 4
  • Complexity: 64.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -1
  • Topological Polar Surface Area: 60.7

Experimental Properties

  • Color/Form: Not available
  • Density: 1.703±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 75.0 to 79.0 deg-C
  • Boiling Point: 373.4°Cat760mmHg
  • Flash Point: 179.6°C
  • Refractive Index: 1.4630 (estimate)
  • Solubility: Soluble (150 g/l) (25 º C),
  • PSA: 60.69000
  • LogP: -0.65540
  • Solubility: Not available

Pentaerythritol Monobromohydrin Security Information

Pentaerythritol Monobromohydrin Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
B871164-200mg
2-(Bromomethyl)-2-(hydroxymethyl)-1,3-propanediol
 19184-65-7 98%
200mg
 86.40 2021-05-17
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4057-5g
Pentaerythritol Monobromohydrin
 19184-65-7 98.0%(GC)
5g
 ￥1360.0 2022-05-30
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B4057-1g
Pentaerythritol Monobromohydrin
 19184-65-7 98.0%(GC)
1g
 ￥375.0 2022-05-30
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4057-1G
2-(Bromomethyl)-2-(hydroxymethyl)-1,3-propanediol
 19184-65-7 >98.0%(GC)
1g
 ¥300.00 2023-06-14
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
B4057-5G
2-(Bromomethyl)-2-(hydroxymethyl)-1,3-propanediol
 19184-65-7 >98.0%(GC)
5g
 ¥1090.00 2023-06-14
abcr
AB243169-1 g
2-(Bromomethyl)-2-(hydroxymethyl)propane-1,3-diol, 97%; .
 19184-65-7 97%
1g
 €96.50 2023-06-22
abcr
AB243169-5 g
2-(Bromomethyl)-2-(hydroxymethyl)propane-1,3-diol, 97%; .
 19184-65-7 97%
5g
 €313.30 2023-06-22
TRC
P227210-1g
Pentaerythritol Monobromohydrin
 19184-65-7
1g
 $ 150.00 2023-09-06
TRC
P227210-5g
Pentaerythritol Monobromohydrin
 19184-65-7
5g
 $ 448.00 2023-09-06
TRC
P227210-25g
Pentaerythritol Monobromohydrin
 19184-65-7
25g
 $ 1771.00 2023-09-06

Pentaerythritol Monobromohydrin Production Method

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